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Compound of Interest

Compound Name: C18H13CIN202
Cat. No.: B8723462
Get Quote

Executive Summary: The Precautionary Principle

The chemical formula C18H13CIN202 corresponds to a class of chlorinated nitrogenous
heterocycles or biphenyl carboxamides (e.g., N-(5-hydroxy-pyridin-2-yl)-4"-chloro-biphenyl-4-
carboxamide or similar research analogues).[1][2][3][4] In drug discovery, compounds with this
profile are frequently designed as high-affinity kinase inhibitors or receptor modulators.[1][2]

Critical Safety Directive: As a likely New Chemical Entity (NCE) or research standard with
potentially incomplete toxicological data, you must handle this compound as a Potent
Unknown.

o Default Occupational Exposure Band (OEB): Band 4 (1-10 pg/m3 OEL).[1][2]
» Primary Hazard: Respiratory sensitization and high bioactivity.[1][2]

e Immediate Requirement: Do not handle on an open bench.

Part 1: Personal Protective Equipment (PPE) Matrix
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This system is designed to create a "fail-safe" barrier between the operator and the compound.

[1][2]

Respiratory Protection (The Critical Barrier)

o Requirement:PAPR (Powered Air-Purifying Respirator) with HEPA filters or a tight-fitting Full-

Face Elastomeric Respirator with P100 cartridges.[1][2]

Scientific Rationale: N95 masks are insufficient for OEB 4 solids.[1][2] The theoretical
protection factor of an N95 is 10; a P100/PAPR provides a factor of 50—-1,000.[1][2] Given the
molecular weight (~324.76 g/mol ) and likely electrostatic nature of the powder,
aerosolization during weighing is the highest risk vector.[1][2]

Dermal Protection (The Double-Shell System)

Inner Layer: Nitrile examination gloves (minimum 4 mil).[1][2] Taped to the lab coat cuff.
Outer Layer: Long-cuff Nitrile or Neoprene gloves (minimum 6 mil).[1][2]

Scientific Rationale: Chlorinated aromatics can exhibit permeation through latex.[1][2] Nitrile
offers superior resistance to organic solvents used in downstream solubilization (e.g.,
DMSO, DMF).[1][2] The "double-shell" allows you to strip the outer layer immediately upon
contamination without exposing skin.[1][2]

Body Shielding

Requirement: Disposable Tyvek® (or equivalent polyethylene-coated) coverall with elastic
wrists and ankles.[1][2]

Footwear: Shoe covers (booties) required if not wearing dedicated lab shoes.[1][2]

Scientific Rationale: Cotton lab coats are "sponges" for particulate matter.[1][2] If
C18H13CIN202 dust settles on cotton, it can be re-aerosolized later or tracked out of the
lab.[1][2]

PPE Summary Table
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Component Specification Replacement Trigger

Breathing resistance or every

Respiratory PAPR or Full-Face P100
40 hours
Inner Glove 4-5 mil Nitrile (Purple/Blue) Every session or if torn
6-8 mil Extended Cuff Nitrile Immediately upon visible
Outer Glove
(Teal/Orange) contact
Tyvek Lab Coat/Coverall (Non- ] )
Body Daily or after spill
porous)
Eyes Safety Goggles (Indirect Vent) N/A (Sanitize daily)

Part 2: Operational Workflow (Gowning & Handling)

Handling high-potency compounds requires a strict choreography to prevent cross-

contamination.[1][2]

The "Clean-to-Dirty" Workflow

Donning Sequence: Doffing Sequence:
Enter Hot Zone

1. Shoe Covers + 1. Outer Gloves (Bin)
Anteroom Entry 2. Tyvek Suit (BSC Class Il) Exit Procedure | 2. Suit (Roll Down) (gy) ash+H‘;1; l::r)
3. Inner Gloves (Tape) 3. Respirator (Wipe) ap

4. Respirator 4. Inner Gloves

Fit Check &

Experimental Work
Seal Verification ighi ili

1)

Click to download full resolution via product page

Figure 1: Sequential Gowning and De-gowning flow to minimize migration of particulate matter.

Detailed Protocol: Weighing & Solubilization

Prerequisite: All handling must occur inside a Class Il, Type A2 Biological Safety Cabinet (BSC)
or a dedicated Powder Containment Hood.[1][2]

Step 1: Preparation

e Place an absorbent mat (plastic side down) on the BSC work surface.[1][2]
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e Pre-wet a lint-free wipe with 10% bleach or suitable surfactant and place it in the back corner
of the hood (for immediate wipe-down).[1][2]

e Introduce the C18H13CIN202 container and the solvent (e.g., DMSO) into the hood.[1][2]
Step 2: The Weighing (Critical Risk Point)

 Static Control: Use an anti-static gun on the weighing boat and spatula. Chlorinated
heterocycles are often fluffy and prone to static fly-off.[1][2]

o Transfer: Open the source container only inside the hood. Transfer powder gently.[1][2]

o Closure: Clean the threads of the source container with a dry Kimwipe before recapping to
prevent grinding the powder in the threads (which creates fine dust).[1][2]

Step 3: Solubilization
» Add solvent (DMSO/Methanol) immediately to the weighing boat or vial.[1][2]

« Rationale: Once in solution, the inhalation risk drops to near zero, shifting the risk profile to
dermal absorption.[1][2]

» Vortex inside the hood if possible.[1][2]

Part 3: Emergency Response & Disposal
Spill Response (Dry Powder)

If C18H13CIN202 powder is spilled outside the hood:

Evacuate: Clear the immediate area.

Wait: Allow 15 minutes for aerosols to settle.

PPE Up: Ensure full PPE (P100/Tyvek) is worn.[1][2]

Cover: Gently cover the spill with paper towels dampened with water (do not pour water
directly, as this spreads the powder).[1][2]
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e Wipe: Wipe inward from the periphery to the center.[1][2]

o Clean: Repeat with 1% Sodium Hypochlorite (Bleach) or a specific deactivating detergent
(e.g., Contrad® 70).[1][2]

Disposal Pathway

Solid/Liquid Waste

(C18H13CIN202)

Segregation:
High Potency/Cytotoxic Stream

l

Container:
Rigid, Leak-proof, Yellow/Purple Bin

Do NOT Autoclave

High-Temperature Incineration

(>1000°C)

Click to download full resolution via product page

Figure 2: Waste disposal logic.[1][2] Note that autoclaving is generally insufficient for chemical
destruction of stable chlorinated aromatics.[2]
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+ SafeWork NSW.Handling Cytotoxic Drugs and Related Waste.[1][2] SafeWork NSW Codes
of Practice.[1][2] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pharmacophore-c18h13cIn202-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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